Cas no 2137594-10-4 ({2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol)

• Product Name: {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol
• CAS No: 2137594-10-4
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6007948
• PubChem ID: 165957443
• Update Time: 2025-06-07

{2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[(diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol
• 2137594-10-4
• EN300-800291
• {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol

• Inchi： 1S/C12H25NO/c1-5-13(6-2)8-11-7-12(11,9-14)10(3)4/h10-11,14H,5-9H2,1-4H3
• InChI Key： FVLREYZHVXXDRP-UHFFFAOYSA-N
• SMILES： OCC1(C(C)C)CC1CN(CC)CC

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Additional information on {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol

Introduction to {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol (CAS No. 2137594-10-4)

{2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol} is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2137594-10-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a cyclopropyl ring substituted with an {amino}-methyl group and a diethylamino side chain, further modified by a propan-2-yl group at the other end. Such a configuration suggests a high degree of steric hindrance and electronic complexity, which may contribute to its pharmacological activity.

The synthesis and characterization of {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol have been subjects of extensive research in recent years. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for further pharmacological investigation. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to elucidate its molecular structure and confirm its identity. These studies have revealed that the compound exhibits interesting physicochemical properties, including solubility, stability, and metabolic behavior.

One of the most compelling aspects of {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol is its potential as a lead compound in drug discovery. The presence of multiple functional groups, such as the {diethylamino} moiety and the cyclopropyl ring, suggests that it may interact with various biological targets. Recent studies have indicated that compounds with similar structural features may exhibit potent activity against a range of diseases, including neurological disorders and inflammatory conditions. The cyclopropyl ring, in particular, has been shown to enhance binding affinity in certain drug targets due to its rigid three-membered structure.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance and improving therapeutic efficacy. {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol represents an innovative approach to drug design by combining elements from different chemical classes. This strategy has led to the discovery of several promising candidates that are currently undergoing preclinical evaluation. The compound's ability to modulate key biological pathways makes it an attractive candidate for further investigation in therapeutic applications.

The pharmacological profile of {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol has been preliminarily assessed through in vitro and in vivo studies. These investigations have revealed that the compound exhibits moderate affinity for certain receptors and enzymes, suggesting potential therapeutic benefits. For instance, its interaction with serotonergic receptors has been explored as a possible mechanism for treating conditions such as depression and anxiety. Additionally, its effects on inflammatory pathways have been studied, indicating potential applications in managing chronic inflammatory diseases.

Advances in computational chemistry have also played a significant role in understanding the behavior of {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol. Molecular modeling techniques have been used to predict how this compound might bind to biological targets at the atomic level. These simulations have provided valuable insights into its mechanism of action and have guided the optimization process for improving its pharmacological properties. By integrating experimental data with computational predictions, researchers can accelerate the development of novel drugs with higher efficacy and fewer side effects.

The future prospects for {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol are promising, with several ongoing clinical trials investigating its potential therapeutic applications. These trials aim to evaluate its safety and efficacy in treating various conditions, including neurological disorders and chronic pain syndromes. The compound's unique structural features make it a versatile tool for drug discovery, offering opportunities for developing next-generation therapeutics that address unmet medical needs.

In conclusion, {2-[(Diethylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol (CAS No. 2137594-10-4) is a compound with significant potential in pharmaceutical research. Its complex molecular structure and diverse functional groups make it an attractive candidate for further exploration in drug development. With continued advancements in synthetic chemistry, pharmacology, and computational methods, this compound is poised to contribute to the discovery of novel therapeutic agents that improve human health.